(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-3-methyl-butyramide

Specification

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• IUPAC Name: (2S)-2-amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide
• Standard InChI: InChI=1S/C16H25N3O/c1-12(2)15(17)16(20)18-14-8-9-19(11-14)10-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11,17H2,1-2H3,(H,18,20)/t14-,15-/m0/s1
• Standard InChI Key: XKZKAPZLJSQVNX-GJZGRUSLSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@H]1CCN(C1)CC2=CC=CC=C2)N
• SMILES: CC(C)C(C(=O)NC1CCN(C1)CC2=CC=CC=C2)N
• Canonical SMILES: CC(C)C(C(=O)NC1CCN(C1)CC2=CC=CC=C2)N

Introduction

(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-3-methyl-butyramide is a complex organic compound with a specific stereochemistry, indicated by the "(S)" notation for both the butyramide and pyrrolidinyl moieties. This compound belongs to the class of butyramides, which are derivatives of butyric acid, and incorporates a pyrrolidine ring system. The presence of a benzyl group attached to the pyrrolidine ring adds to its structural complexity.

Suppliers and Availability

This compound is not widely listed among common chemical suppliers, suggesting it may be a specialized or custom synthesis product. Suppliers like Amber MolTech LLC and Parchem offer related compounds, but specific availability for (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-3-methyl-butyramide is not confirmed.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide	C19H31N3O	317.47 g/mol	1401666-73-6
(S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-3-methyl-butyramide	C16H25N3O	275.39 g/mol	1401668-39-0
(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-3-methyl-butyramide	C18H29N3O	-	90279-49-5